Cas no 11071-12-8 (1,2-Propanediamine,N-(2-aminomethylethyl)-, N-methyl deriv. (9CI))

• Product Name: 1,2-Propanediamine,N-(2-aminomethylethyl)-, N-methyl deriv. (9CI)
• CAS No: 11071-12-8
• MF: C₇H₁₉N₃
• MW: 145.245861291885
• CID: 179546
• PubChem ID: 7777
• Update Time: 2025-04-19

1,2-Propanediamine,N-(2-aminomethylethyl)-, N-methyl deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine,N-(2-aminomethylethyl)-, N-methyl deriv. (9CI)
• N-(3-aminopropyl)-N-methylpropane-1,3-diamine
• N-Methyldipropylenetriamine
• EC 203-336-8
• Methylamine,N-bis(3-aminopropyl)-
• 1,3-Propanediamine, N-(3-aminopropyl)-N-methyl-
• 3,7'-Diamino-N-methyldipropylamine
• 4-04-00-01279 (Beilstein Handbook Reference)
• 62ZM34D74O
• N1-(3-amino-propyl)-N1-methyl-propane-1,3-diamine
• Bis(3-aminopropyl)methylamine
• Propylamine,3'-(methylimino)bis-
• N'-(3-aminopropyl)-N'-methylpropane-1,3-diamine
• 1, N-(3-aminopropyl)-N-methyl-
• N,N-bis(3 -aminopropyl)methylamine
• Bis(.omega.-aminopropyl)methylamine
• STR10732
• NSC 8173
• MFCD00008217
• FT-0629419
• WLN: Z3N1 & 3Z
• 1,7-DIAMINO-4-METHYL-4-AZAHEPTANE
• N1-(3-aminopropyl)-N1-methyl-1,3-propanediamine
• 3,3'-Methyliminobispropylamine
• N-Methyliminobis propylamine
• 1,7-DIAMINO-4-AZA(METHYL)HEPTANE
• N,N-Bis(.gamma.-aminopropyl)methylamine
• EINECS 203-336-8
• N-(3-aminopropyl)-N-methyl-propane-1,3-diamine
• N,N-bis-(3-amino-propyl)-methylamine
• AI3-25362
• Propylamine, 3,3'-(methylimino)bis-
• Methyliminobispropylamine
• CHEMBL283720
• 3,3'-DIAMINO-N-METHYLDIPROPYLMINE
• N,N-Bis(3-aminopropyl)methylamine
• N'-(3-azanylpropyl)-N'-methyl-propane-1,3-diamine
• Bis(gamma-aminopropyl)methylamine
• 1,3-Propanediamine, N1-(3-aminopropyl)-N1-methyl-
• J-001490
• Di(gamma-aminopropyl)methylamine
• NSC8173
• KMBPCQSCMCEPMU-UHFFFAOYSA-
• N,N-Bis(gamma-aminopropyl)methylamine
• 11071-12-8
• B0821
• NS00005879
• 105-83-9
• DTXSID1044510
• CS-W016359
• 3'-Hydroxybiphenyl-2-carboxylicacid
• BP-31128
• NSC-8173
• N,N-bis(3-aminoprop-1-yl)-N-methylamine
• Methylamine, N,N-bis(3-aminopropyl)-
• Methylbis(3-aminopropyl)amine
• 5-Methyldipropylenetriamine
• AT29281
• UNII-62ZM34D74O
• N-Methylbis(aminopropyl)amine
• N-Methyl-N,N-bis(3-aminopropyl)amine
• N1-(3-Aminopropyl)-N1-methylpropane-1,3-diamine
• 3,3'-Diamino-N-methyldipropylamine
• DIPROPYLAMINE, 3,3'-DIAMINO-N-METHYL-
• SCHEMBL15594
• N,N-BIS-(3-AMINOPROPYL)METHYLAMINE
• 3,3'-Diamino-N-methyldipropylamine, 96%
• Bis(.gamma.-aminopropyl)methylamine
• EN300-1704336
• N-(3-Aminopropyl)-N-methyl-1,3-propanediamine
• BRN 1737155
• InChI=1/C7H19N3/c1-10(6-2-4-8)7-3-5-9/h2-9H2,1H3
• Dipropylamine,3'-diamino-N-methyl-
• bis(3-aminopropyl)(methyl)amine
• F0001-0112
• AKOS006220714
• (7-AMINO-4-METHYL-4-AZAHEPTYL)AMINE
• Di(.gamma.-aminopropyl)methylamine
• 5-methyl-1,5,9-triazanonane
• Q27263529
• A801329
• 3,3'-Methyliminobis-N-propylamine

• Inchi： 1S/C7H19N3/c1-10(6-2-4-8)7-3-5-9/h2-9H2,1H3
• InChI Key： KMBPCQSCMCEPMU-UHFFFAOYSA-N
• SMILES： N(C)(CCCN)CCCN

Computed Properties

• Exact Mass: 145.15807
• Monoisotopic Mass: 145.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 57.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 55.28